7-chloro-N-[(2-methoxyphenyl)methyl]quinazolin-4-amine

• IUPAC Name: 7-chloro-N-[(2-methoxyphenyl)methyl]quinazolin-4-amine
• InChI: InChI=1S/C16H14ClN3O/c1-21-15-5-3-2-4-11(15)9-18-16-13-7-6-12(17)8-14(13)19-10-20-16/h2-8,10H,9H2,1H3,(H,18,19,20)
• InChI Key: AVFORMQVVOKGEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC=NC3=C2C=CC(=C3)Cl
• Molecular Formula: C16H14ClN3O
• DSSTOX Substance ID: DTXSID401211268
• Molecular Weight: 299.75 g/mol
• CAS RN: 477861-94-2

Description

7-chloro-N-[(2-methoxyphenyl)methyl]quinazolin-4-amine is a derivative of quinazoline, a nitrogen-containing heterocycle. Quinazoline and its derivatives have received significant attention due to their wide range of biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utility.

Synthesis Analysis

The synthesis of quinazolinone derivatives, which are structurally similar to this compound, has been reported in the literature. For example, 2-Chloro-N-(4-ethoxyphenyl)quinazolin-4-amine was prepared from 3a and 4-ethoxyaniline. Similarly, 2-Chloro-N-(2-methoxyphenyl)quinazolin-4-amine was prepared from 3a and 2-methoxyaniline.

Scientific Research Applications

Imaging and Diagnostics

The compound has been explored for its role in imaging, particularly in the synthesis of [11C]gefitinib for positron emission tomography (PET) imaging of epidermal growth factor receptor tyrosine kinase (EGFR-TK). This imaging agent, synthesized with high affinity, assists in the non-invasive assessment of EGFR-TK expression levels in tumors, providing valuable insights for cancer diagnosis and treatment monitoring (Holt et al., 2006).

Antimicrobial and Anti-inflammatory Applications

Research into novel quinazoline derivatives has shown promising antimicrobial, analgesic, and anti-inflammatory activities. By modifying the quinazoline structure, a series of derivatives demonstrated significant efficacy against microbes, pain, and inflammation. This indicates the potential of such compounds in developing new therapeutic agents with lesser side effects for treating infections and inflammatory conditions (Dash et al., 2017).

Synthesis and Characterization of Derivatives

The synthesis and characterization of quinazoline derivatives, including those with substitutions at different positions on the quinazoline core, have been extensively studied. These studies contribute to the understanding of the chemical properties and potential biological activities of these compounds, laying the groundwork for further pharmaceutical applications (Yan & Ouyang, 2013).

Analgesic Activity

Quinazoline derivatives have been identified to possess significant analgesic properties. The synthesis and testing of compounds like 3-(3-methoxyphenyl)-2-methylsulfanyl-3Hquinazolin-4-one have shown high analgesic activity, which could lead to the development of new pain management solutions (Osarodion, 2023).

H1-antihistaminic Agents

Some quinazoline derivatives have been explored for their H1-antihistaminic activity, showing potential as new agents in treating allergic conditions. These compounds have demonstrated efficacy in protecting animals from histamine-induced bronchospasm, indicating their utility in asthma and other allergic disorders (Alagarsamy et al., 2009).

Mechanism of Action

Target of Action

Quinazoline derivatives have been known to exhibit a broad range of biological activities, suggesting they interact with multiple targets .

Mode of Action

Quinazoline derivatives have been reported to induce apoptosis, suggesting they may interact with targets involved in cell death pathways .

Biochemical Pathways

Quinazoline derivatives have been associated with a variety of biological activities, implying they may influence multiple biochemical pathways .

Result of Action

Quinazoline derivatives have been reported to induce apoptosis, suggesting they may lead to cell death .